![molecular formula C17H22ClNO4S B7551484 N-[[4-(3-chlorophenyl)oxan-4-yl]methyl]-1,1-dioxothiolane-3-carboxamide](/img/structure/B7551484.png)
N-[[4-(3-chlorophenyl)oxan-4-yl]methyl]-1,1-dioxothiolane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[[4-(3-chlorophenyl)oxan-4-yl]methyl]-1,1-dioxothiolane-3-carboxamide, commonly known as CP-47,497, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic benefits. It is a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. CP-47,497 has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of a variety of medical conditions.
Mechanism of Action
CP-47,497 is a potent agonist of the CB1 receptor, which is responsible for the psychoactive effects of cannabis. When CP-47,497 binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the biochemical and physiological effects of CP-47,497.
Biochemical and Physiological Effects:
CP-47,497 has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain. CP-47,497 has also been shown to have neuroprotective properties, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, CP-47,497 has been shown to reduce withdrawal symptoms in animal models of drug addiction.
Advantages and Limitations for Lab Experiments
One advantage of using CP-47,497 in lab experiments is its potency as a CB1 receptor agonist. This allows researchers to study the effects of CB1 receptor activation in a controlled environment. However, one limitation of using CP-47,497 in lab experiments is its potential for off-target effects, as it may interact with other receptors in addition to the CB1 receptor.
Future Directions
There are several potential future directions for research on CP-47,497. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, CP-47,497 may have potential as a treatment for chronic pain and drug addiction. Further research is needed to fully understand the potential therapeutic benefits of CP-47,497 and to develop safe and effective treatment strategies.
Synthesis Methods
CP-47,497 is typically synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 3-chlorophenylacetic acid with 1,4-dioxane to form 4-(3-chlorophenyl)oxan-4-ylacetic acid. This compound is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 1,1-dioxothiolane-3-carboxamide to form CP-47,497.
Scientific Research Applications
CP-47,497 has been extensively studied for its potential therapeutic benefits. It has been shown to have anti-inflammatory, analgesic, and neuroprotective properties, making it a promising candidate for the treatment of a variety of medical conditions, including chronic pain, multiple sclerosis, and Alzheimer's disease. CP-47,497 has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce withdrawal symptoms in animal models.
Properties
IUPAC Name |
N-[[4-(3-chlorophenyl)oxan-4-yl]methyl]-1,1-dioxothiolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClNO4S/c18-15-3-1-2-14(10-15)17(5-7-23-8-6-17)12-19-16(20)13-4-9-24(21,22)11-13/h1-3,10,13H,4-9,11-12H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKXQBVKOFULOKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1C(=O)NCC2(CCOCC2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.